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Compound of Interest

Compound Name: 3',4',5'-Trifluoropropiophenone

Cat. No.: B1303399

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 3',4',5'-
Trifluoropropiophenone, a key intermediate in the development of various pharmaceutical
compounds. This document details the primary synthetic methodologies, experimental
protocols, and quantitative data to support research and development efforts.

Introduction

3',4',5'-Trifluoropropiophenone, with the chemical formula CsH7F30, is an aromatic ketone of
significant interest in medicinal chemistry.[1] Its trifluorinated phenyl ring makes it a valuable
building block for creating novel drug candidates with potentially enhanced metabolic stability
and bioavailability. This guide will focus on the practical synthesis of this compound, providing
researchers with the necessary information for its preparation in a laboratory setting.

Table 1: Chemical and Physical Properties of 3',4',5'-Trifluoropropiophenone[1]
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Property Value

IUPAC Name 1-(3,4,5-trifluorophenyl)propan-1-one
CAS Number 220227-74-7

Molecular Formula CoH7F30

Molecular Weight 188.15 g/mol

Appearance Not explicitly found in search results
Boiling Point Not explicitly found in search results
Melting Point Not explicitly found in search results
Solubility Not explicitly found in search results

Synthetic Methodologies

The synthesis of 3',4',5'-Trifluoropropiophenone can be primarily achieved through two well-
established organic reactions: Friedel-Crafts acylation and the Grignard reaction.

Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic and widely used method for the formation of aryl ketones.
This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with
an acyl halide or anhydride using a strong Lewis acid catalyst.

Logical Relationship of Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1303399?utm_src=pdf-body-img
https://www.benchchem.com/product/b1303399?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1.3.4 5 -Trifluoropropiophenone | COH7F30 | CID 2777979 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Synthesis of 3',4",5'-Trifluoropropiophenone: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303399#synthesis-of-3-4-5-trifluoropropiophenone-
overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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